Cas no 2034340-20-8 (N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2034340-20-8
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 5349872
• Update Time: 2025-05-22

N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[(2-thiophen-2-ylpyridin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C20H20N2O2S2/c23-26(24,18-8-7-16-4-1-2-5-17(16)13-18)22-14-15-9-10-21-19(12-15)20-6-3-11-25-20/h3,6-13,22H,1-2,4-5,14H2
• InChI Key： HYZGGNOOEOMSCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCC2)(NCC1C=CN=C(C2=CC=CS2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 563
• XLogP3: 4.1
• Topological Polar Surface Area: 95.7

Additional information on N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Comprehensive Analysis of N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2034340-20-8)

The compound N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2034340-20-8) is a sulfonamide derivative with a unique molecular structure combining thiophene and pyridine moieties. This structural complexity makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeted therapies, particularly in areas such as enzyme inhibition and receptor modulation.

One of the key features of this compound is its heterocyclic framework, which is known to enhance bioavailability and binding affinity in biological systems. The presence of both thiophene and pyridine rings contributes to its pharmacokinetic properties, making it a promising candidate for further preclinical studies. Recent trends in AI-driven drug design have highlighted the importance of such multi-functional scaffolds in accelerating the development of novel therapeutics.

In the context of current research trends, N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has garnered attention due to its potential role in addressing unmet medical needs. For instance, its sulfonamide group is often associated with anti-inflammatory and antimicrobial activities, which align with the growing demand for new antibiotic agents in the face of rising antimicrobial resistance. Additionally, its tetrahydronaphthalene core may offer advantages in CNS drug development, a hot topic in neurological research.

From a synthetic chemistry perspective, the compound's CAS No. 2034340-20-8 serves as a critical identifier for researchers seeking to reproduce or modify its structure. The integration of computational modeling and high-throughput screening has further streamlined the exploration of its structure-activity relationships (SAR). This approach is particularly relevant in today's data-driven research environment, where machine learning algorithms are increasingly used to predict molecular interactions.

The thiophene-pyridine hybrid in N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide also opens doors to material science applications. For example, such conjugated systems are being investigated for their optoelectronic properties, which could be leveraged in organic semiconductors or sensors. This dual applicability in pharmaceuticals and advanced materials underscores the compound's versatility and broad appeal.

As the scientific community continues to explore N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, questions about its metabolic stability, toxicity profile, and formulation strategies remain central to ongoing studies. These aspects are critical for advancing the compound from bench to bedside, a process that is increasingly supported by digital tools and collaborative platforms. The integration of blockchain technology in research documentation is another emerging trend that could enhance transparency in the study of such compounds.

In summary, N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2034340-20-8) represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications, from drug discovery to material science, position it as a compound of enduring relevance in both academic and industrial settings. Future research will likely focus on optimizing its physicochemical properties and expanding its utility spectrum, guided by the latest advancements in computational chemistry and experimental techniques.